5-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline

• IUPAC Name: 5-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline
• InChI: InChI=1S/C17H18N4O/c1-20-9-13(8-19-20)10-21-11-14(21)12-22-17-6-2-5-16-15(17)4-3-7-18-16/h2-9,14H,10-12H2,1H3
• InChI Key: KKNJGQMNEDVFDG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN2CC2COC3=CC=CC4=C3C=CC=N4
• Molecular Formula: C17H18N4O
• Molecular Weight: 294.35 g/mol
• CAS No.: 2411199-99-8

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyrazole ring, an aziridine ring, and a quinoline ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each targeting a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and quinoline rings are aromatic, meaning they have a stable ring of resonating electrons.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The aziridine ring is three-membered and strained, so it might be expected to be quite reactive.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the presence of polar groups, the overall shape of the molecule, and the specific functional groups present.

Mechanism of Action

Without specific context, it’s hard to say what the mechanism of action of this compound might be. If it’s intended to be a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under various conditions, or investigating its biological activity.